Cas no 891842-83-4 (Pyridine, 2-bromo-6-(2-methylpropoxy)-)
891842-83-4 structure
Product Name:Pyridine, 2-bromo-6-(2-methylpropoxy)-
CAS No:891842-83-4
MF:C9H12BrNO
MW:230.10168170929
CID:1938037
PubChem ID:63964040
Update Time:2025-04-21
Pyridine, 2-bromo-6-(2-methylpropoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-bromo-6-(2-methylpropoxy)-
- 891842-83-4
- VOPULGNFFAHCAZ-UHFFFAOYSA-N
- SCHEMBL3850427
- 2-bromo-6-(2-methylpropoxy)pyridine
- 2-bromo-6-isobutoxypyridine
- MFCD19619752
- DTXSID801292454
- DB-111958
- AKOS013279808
-
- Inchi: 1S/C9H12BrNO/c1-7(2)6-12-9-5-3-4-8(10)11-9/h3-5,7H,6H2,1-2H3
- InChI Key: VOPULGNFFAHCAZ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=N1)OCC(C)C
Computed Properties
- Exact Mass: 229.01
- Monoisotopic Mass: 229.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 22.1A^2
- XLogP3: 3.5
Pyridine, 2-bromo-6-(2-methylpropoxy)- Related Literature
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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